Cas no 6378-11-6 (Ethyl Chlorosulfinate (>90%))

• Product Name: Ethyl Chlorosulfinate (>90%)
• CAS No: 6378-11-6
• MF: C₂H₅ClO₂S
• MW: 128.577898740768
• CID: 1658321
• PubChem ID: 80784
• Update Time: 2025-06-08

Ethyl Chlorosulfinate (>90%) Chemical and Physical Properties

Names and Identifiers

• ethyl chlorosulphite
• Chlorosulfurous acid, ethyl ester
• ethyl sulfurochloridoite
• Ethyl Chlorosulfinate
• EINECS 228-948-2
• ethyl chlorosulfite
• NS00043903
• Ethyl Chlorosulfinate (>90per cent)
• DTXSID40884280
• chlorosulfinyloxyethane
• 6378-11-6
• CHLOROSULFUROUS ACID ETHYL ESTER
• Chloridosulfurous acid ethyl ester
• SCHEMBL1358063
• Ethyl Chlorosulfinate (>90%)

• Inchi： 1S/C2H5ClO2S/c1-2-5-6(3)4/h2H2,1H3
• InChI Key： DNTYXOAEBUZAJC-UHFFFAOYSA-N
• SMILES： ClS(=O)OCC

Computed Properties

• Exact Mass: 127.97000
• Monoisotopic Mass: 127.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.284
• Refractive Index: 1.4550
• PSA: 45.51000
• LogP: 1.70610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on Ethyl Chlorosulfinate (>90%)

Comprehensive Overview of Ethyl Chlorosulfinate (CAS No. 6378-11-6): Properties, Applications, and Industry Insights

Ethyl Chlorosulfinate (CAS No. 6378-11-6), a specialized organosulfur compound with a purity of >90%, is gaining attention in synthetic chemistry and industrial applications. This colorless to pale yellow liquid, characterized by its pungent odor, serves as a versatile intermediate in organic synthesis. Its molecular structure, combining an ethyl group with a chlorosulfinyl moiety, enables unique reactivity patterns that fascinate researchers exploring sulfonation reactions and asymmetric synthesis.

Recent trends in green chemistry have spurred interest in optimizing the production of Ethyl Chlorosulfinate to minimize environmental impact. Laboratories are investigating catalytic alternatives to traditional methods, aligning with the global push for sustainable chemical processes. The compound's role in synthesizing pharmaceutical intermediates has also been highlighted in patent literature, particularly for APIs requiring controlled sulfonyl group introduction.

From a technical perspective, 6378-11-6 demonstrates remarkable stability when stored under inert atmospheres at low temperatures (-20°C). Analytical studies using GC-MS and NMR spectroscopy confirm its >90% purity, with trace amounts of ethyl sulfite as the primary impurity. These quality parameters make it suitable for precision applications where reagent consistency is critical, such as in peptide modification or material science applications.

The handling protocols for Ethyl Chlorosulfinate emphasize the importance of anhydrous conditions, as moisture exposure can lead to hydrolysis. This characteristic has prompted development of novel moisture-scavenging packaging solutions in the fine chemicals sector. Industry professionals frequently search for compatibility charts detailing its interactions with common solvents like dichloromethane or tetrahydrofuran, reflecting practical concerns in process chemistry.

Emerging applications in electronic materials have expanded the relevance of CAS 6378-11-6. Researchers are exploring its potential as a precursor for self-assembled monolayers (SAMs) on metal surfaces, particularly in semiconductor fabrication. This aligns with growing investments in advanced manufacturing technologies and nanoscale surface engineering.

Quality control measures for Ethyl Chlorosulfinate (>90%) typically involve Karl Fischer titration for water content analysis and ion chromatography for chloride quantification. These protocols address frequent purchaser inquiries about batch-to-batch consistency and impurity profiles. The compound's spectroscopic fingerprints (IR: 1170 cm^-1 S=O stretch; ¹H NMR: δ 1.4 ppm triplet) serve as important reference data for analytical laboratories.

Transport and storage considerations for 6378-11-6 reflect evolving global chemical logistics standards. Suppliers now provide detailed stability data under various temperature conditions, responding to demand from international clients managing cold chain logistics for sensitive reagents. These developments coincide with increased scrutiny of supply chain transparency in specialty chemicals.

In academic circles, Ethyl Chlorosulfinate has become a subject of computational chemistry studies. Density functional theory (DFT) calculations are being used to model its reaction pathways and transition states, particularly in nucleophilic substitution scenarios. Such theoretical work complements experimental research on its stereoselective reactions with chiral alcohols.

The market for CAS 6378-11-6 has seen steady growth in regions with strong fine chemical manufacturing sectors. Procurement specialists often compare technical grade versus research grade specifications, reflecting diverse application requirements. Recent innovations in continuous flow chemistry systems have opened new possibilities for safer, more efficient utilization of this reactive intermediate.

Environmental fate studies of Ethyl Chlorosulfinate degradation products have become a focus area, particularly regarding aquatic toxicity profiles. These investigations support the development of waste treatment protocols for laboratories and production facilities, addressing growing regulatory expectations for chemical lifecycle management.

Looking forward, the applications of 6378-11-6 in bioconjugation chemistry show particular promise. Its ability to modify biomolecules under mild conditions makes it valuable for developing diagnostic reagents and targeted drug delivery systems. These cutting-edge applications demonstrate how traditional intermediates continue finding relevance in modern biomedical research.